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Compound of Interest

Compound Name: Allyl ether

Cat. No.: B165789 Get Quote

Allyl ethyl ether is a colorless liquid that is highly flammable.[1] It is characterized by its

insolubility in water but is miscible with organic solvents such as ethanol and diethyl ether.[1][2]

This ether is known to be an irritant to the skin, eyes, and mucous membranes.[3][4] Due to its

reactive nature, it can form explosive peroxides upon prolonged storage and should be handled

with appropriate safety precautions.[5][6]

Quantitative Data Summary
The following table summarizes the key physical properties of allyl ethyl ether, compiled from

various sources.

Physical Property Value Units

Molecular Formula C₅H₁₀O

Molecular Weight 86.13 g/mol [7][8][9]

Density 0.76 - 0.77 g/mL at 20-25°C[2][10]

Boiling Point 63.3 - 67 °C[1][2]

Melting Point -140 (estimate) °C[1][2]

Refractive Index 1.388 - 1.39 at 20°C[2][11]

Vapor Pressure 153.0 - 185 mmHg at 25°C[1][3][12]

Flash Point -21 to -5 °F (-29 to -21 °C)[2][5][6]

Water Solubility Insoluble [1][2][12]
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Experimental Protocols
Detailed methodologies for determining key physical properties of liquid compounds like allyl

ethyl ether are outlined below. These protocols are generalized from standard laboratory

practices.

Determination of Density
The density of a liquid can be determined using several methods, including the use of a

pycnometer or a graduated cylinder and a balance.[13][14][15][16]

Protocol using a Graduated Cylinder and Balance:

Mass of Empty Cylinder: Weigh a clean, dry 50 mL graduated cylinder on an electronic

balance and record its mass.

Volume Measurement: Add a known volume (e.g., 20-25 mL) of allyl ethyl ether to the

graduated cylinder. Read the volume at the bottom of the meniscus.

Mass of Cylinder and Liquid: Weigh the graduated cylinder containing the allyl ethyl ether

and record the combined mass.

Calculation: Calculate the mass of the allyl ethyl ether by subtracting the mass of the empty

cylinder from the combined mass. The density is then calculated using the formula: Density =

Mass / Volume.

Repeatability: Repeat the measurement at least two more times and calculate the average

density to ensure accuracy.[16]

Determination of Boiling Point
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure.

Distillation Method:

Apparatus Setup: Assemble a simple distillation apparatus with a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask.
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Sample Addition: Place a volume of allyl ethyl ether into the round-bottom flask along with a

few boiling chips to ensure smooth boiling.

Heating: Gently heat the flask.

Temperature Reading: Record the temperature at which the liquid actively boils and a stable

temperature is observed on the thermometer as the vapor condenses. This temperature is

the boiling point.

Determination of Refractive Index
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance and can be measured using a

refractometer.[17][18]

Using an Abbe Refractometer:

Calibration: Calibrate the refractometer using a standard sample with a known refractive

index, such as distilled water.

Sample Application: Place a few drops of allyl ethyl ether onto the prism of the refractometer.

Measurement: Close the prism and allow the temperature to stabilize (typically 20°C). Look

through the eyepiece and adjust the controls until the dividing line between the light and dark

fields is sharp and centered on the crosshairs.

Reading: Read the refractive index value from the scale.

Temperature Correction: If the measurement is not performed at the standard temperature of

20°C, a temperature correction may be necessary.[18]

Visualizations
Experimental Workflow for Physical Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a liquid compound like allyl ethyl ether.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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